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Compound Name:
phenylcyclopropyl)carbamate

Cat. No.: B567858

An In-depth Technical Guide to Benzyl (1-
phenylcyclopropyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl (1-phenylcyclopropyl)carbamate is a carbamate derivative incorporating a unique
and sterically demanding 1-phenylcyclopropyl moiety. The presence of the rigid cyclopropane
ring fused to a phenyl group, combined with the versatile carbamate linkage, makes this
molecule an interesting scaffold for investigation in medicinal chemistry and drug development.
While specific research on this exact molecule is limited, its structural features suggest
potential applications as a bioactive agent, leveraging the known pharmacological properties of
related phenylcyclopropylamine and carbamate compounds. This guide provides a
comprehensive overview of its molecular structure, physicochemical properties, a plausible
synthetic route, and potential biological activities based on analogous structures.

Molecular Structure and Formula

Benzyl (1-phenylcyclopropyl)carbamate is characterized by a central carbamate group
linking a benzyl moiety to a 1-phenylcyclopropylamine core.

Molecular Formula: C17H17NO2[1][2]
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Molecular Weight: 267.32 g/mol [1][2]
CAS Number: 1324000-40-9[1][2]
SMILES: O=C(OCC1=CC=CC=C1)NC2(C3=CC=CC=C3)CC2[1]

Physicochemical Properties

Specific experimental data on the physicochemical properties of Benzyl (1-
phenylcyclopropyl)carbamate are not readily available in the public domain. The following
table summarizes known and predicted properties.

Property Value Source
Molecular Formula C17H17NO2 [1112]
Molecular Weight 267.32 g/mol [11[2]
Boiling Point 432.0+25.0°C at 760 mmHg Predicted[3]
Room temperature, dry and
Storage [3]
sealed

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for Benzyl (1-phenylcyclopropyl)carbamate has
not been published. However, a logical and efficient synthesis can be proposed based on
established organic chemistry reactions. The most direct method involves the reaction of the
key intermediate, 1-phenylcyclopropanamine, with benzyl chloroformate. The precursor amine
can be synthesized from 1-phenylcyclopropanecarboxylic acid via a Curtius or Hofmann
rearrangement.

Proposed Synthetic Workflow
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Synthesis of Precursor Amine (1-phenylcyclopropanamine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular structure and formula of Benzyl (1-
phenylcyclopropyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-
1-phenylcyclopropyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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